Cas no 1936594-67-0 (3-(Oxan-3-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(Oxan-3-yl)oxolane-3-carbaldehyde
• CAS No: 1936594-67-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5711136
• PubChem ID: 130743610
• Update Time: 2025-08-05

3-(Oxan-3-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936594-67-0
• 3-(Oxan-3-yl)oxolane-3-carbaldehyde
• EN300-1622472

• Inchi： 1S/C10H16O3/c11-7-10(3-5-13-8-10)9-2-1-4-12-6-9/h7,9H,1-6,8H2
• InChI Key： XIEWCHYWIQYTHB-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)C1COCCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(Oxan-3-yl)oxolane-3-carbaldehyde

Professional Introduction to 3-(Oxan-3-yl)oxolane-3-carbaldehyde (CAS No. 1936594-67-0)

3-(Oxan-3-yl)oxolane-3-carbaldehyde, with the chemical identifier CAS No. 1936594-67-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The compound's molecular architecture, featuring an oxolane ring fused with an oxane moiety, presents a versatile platform for further functionalization and exploration.

The< strong> oxolane and oxane rings in this molecule contribute to its distinct chemical properties, including moderate reactivity and stability under various conditions. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where structural diversity is often key to achieving desired biological activities. The presence of a formyl group at the third position of the oxolane ring enhances its utility as a building block for constructing pharmacophores.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The< strong> 3-(Oxan-3-yl)oxolane-3-carbaldehyde structure aligns well with this trend, as it combines the advantages of both< strong> oxolane and< strong> oxane heterocycles. These rings are known for their ability to mimic natural products and biological scaffolds, making them attractive for medicinal chemistry endeavors.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The formyl group serves as a reactive site for further derivatization, allowing chemists to introduce various functional groups and tailor the compound's properties for specific applications. This flexibility has led to its exploration in the development of new drugs targeting various diseases, including infectious diseases and chronic conditions.

The< strong>CAS No. 1936594-67-0 registry number ensures that researchers can reliably identify and access this compound for their studies. Its availability through specialized chemical suppliers has facilitated numerous research projects aimed at understanding its reactivity and developing new derivatives. These studies have not only expanded our knowledge of heterocyclic chemistry but also provided insights into how such compounds can be optimized for pharmaceutical use.

In the realm of synthetic methodologies, 3-(Oxan-3-yl)oxolane-3-carbaldehyde has been utilized in various reactions that highlight its utility as a synthon. For instance, it can undergo condensation reactions with amines to form amides, or participate in cyclization reactions to create more complex cyclic structures. These transformations underscore its importance as a versatile intermediate in organic synthesis.

The compound's relevance extends beyond academic research; it has also found applications in industrial settings where high-purity chemicals are required for manufacturing processes. Its stability and well-defined structure make it suitable for large-scale synthesis, ensuring consistency and reliability in downstream applications.

The exploration of< strong> 3-(Oxan-3-yl)oxolane-3-carbaldehyde has been accompanied by advancements in computational chemistry techniques, which have enabled researchers to predict its behavior and reactivity with greater accuracy. Molecular modeling studies have provided valuable insights into how this compound interacts with biological targets, further solidifying its potential as a lead compound in drug discovery efforts.

In conclusion, CAS No. 1936594-67-0 represents a significant contribution to the field of heterocyclic chemistry. The unique structural features of 3-(Oxan-3-yl)oxolane-3-carbaldehyde, combined with its reactivity and synthetic utility, make it a cornerstone in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in developing innovative solutions for complex chemical challenges.